2-Bromo-5-(chloromethyl)-1,3-dimethoxybenzene

• CAS No.: 61367-63-3
• Molecular Formula: C9H10BrClO2
• Molecular Weight: 265.53 g/mol
• IUPAC Name: 2-bromo-5-(chloromethyl)-1,3-dimethoxybenzene
• InChI: InChI=1S/C9H10BrClO2/c1-12-7-3-6(5-11)4-8(13-2)9(7)10/h3-4H,5H2,1-2H3
• InChI Key: GMDSZRPICQHFHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1Br)OC)CCl

Description

2-Bromo-5-(chloromethyl)-1,3-dimethoxybenzene is a useful research compound. Its molecular formula is C9H10BrClO2 and its molecular weight is 265.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of (4-bromo-3,5-dimethoxyphenyl)methanol (10.0 g, 40.6 mmol) and dichloromethane (100 mL) were added triethylamine (12.4 mL, 89.3 mmol) and methanesulfonyl chloride (3.46 mL, 44.7 mmol) in this order while cooling on ice, and the mixture was stirred at room temperature for 14 hours. To the mixture was added water, and then ethyl acetate was added. After thoroughly shaking the mixture, the organic layer was separated, and the organic layer was washed with brine and dried over anhydrous magnesium sulfate. The mixture was filtered, and then the solvent in the filtrate was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (a mixed solvent of n-heptane and ethyl acetate: n-heptane/ethyl acetate=4/1) to obtain the title compound (2.47 g, 9.30 mmol).

Synthesis routes and methods II

Procedure details